Cas no 77501-17-8 ( )
structure
Product Name:
CAS No:77501-17-8
MF:C10H20N2O
MW:184.278602600098
CID:983528
PubChem ID:337820
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,5-dihydro-1H-imidazol-2-yl)heptan-2-ol
- 2-(4,5-Dihydro-1H-imidazol-2-yl)-2-heptanol
- AC1L7MIB
- AC1Q2VNJ
- AG-H-10183
- CTK5E4553
- NSC357507
- NSC-357507
- 77501-17-8
- NSC 357507
-
-
- Inchi： 1S/C10H20N2O/c1-3-4-5-6-10(2,13)9-11-7-8-12-9/h13H,3-8H2,1-2H3,(H,11,12)
- InChI Key： KKCQSQKLENMSBY-UHFFFAOYSA-N
- SMILES： OC(C)(C1=NCCN1)CCCCC
Computed Properties
- Exact Mass: 184.1577
- Monoisotopic Mass: 184.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 44.6Ų
Experimental Properties
- PSA: 44.62
- LogP: 1.08380
Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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